6-(4-chlorophenoxy)-1-hexanethiol
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Description
6-(4-Chlorophenoxy)-1-hexanethiol is a thiol-terminated organic compound characterized by a hexane backbone with a 4-chlorophenoxy substituent at the sixth carbon and a terminal thiol (-SH) group. Its molecular formula is C₁₂H₁₇ClOS, with an average molecular weight of 244.78 g/mol and a monoisotopic mass of 244.076 Da. The chlorine atom on the phenoxy group enhances electron-withdrawing effects, influencing its electronic and steric properties.
This compound is primarily used in surface chemistry for forming self-assembled monolayers (SAMs) due to its balanced chain length, which facilitates hybridization and electrochemical processes while avoiding excessive monolayer density that impedes electron transfer . Additionally, its structural analogs have shown promise in materials science, such as in polymer electrolyte membranes for fuel cells .
Properties
IUPAC Name |
6-(4-chlorophenoxy)hexane-1-thiol | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17ClOS/c13-11-5-7-12(8-6-11)14-9-3-1-2-4-10-15/h5-8,15H,1-4,9-10H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPVNSSLCXASIPJ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OCCCCCCS)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClOS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.78 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural and Molecular Comparisons
The table below summarizes key structural and functional differences between 6-(4-chlorophenoxy)-1-hexanethiol and related thiols:
*CBPHT: 6-[4-(5-chloro-2-benzoxazolyl)phenoxy]-1-hexanethiol
Functional and Application-Specific Comparisons
Electrochemical Performance
- 6-(4-Chlorophenoxy)-1-hexanethiol vs. 1-Hexanethiol: While both compounds exhibit a high signal-to-background (S/B) ratio of 4.9 in electrochemical assays, 1-hexanethiol’s shorter chain increases volatility, complicating handling and SAM stability. The longer hexane backbone in the target compound reduces volatility and optimizes monolayer density for efficient electron transfer .
- Comparison with 6-Mercapto-1-hexanol and Thioctic Acid: The hydroxyl group in 6-mercapto-1-hexanol introduces hydrophilicity but raises background noise (S/B: 1.4), making it less suitable for sensitive assays. Thioctic acid’s dithiolane ring and carboxylic acid group further degrade S/B ratios (1.56), highlighting the superiority of the target compound in low-background applications .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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